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Compound of Interest

Compound Name: 2-Furancarboxaldehyde, 4-nitro-

Cat. No.: B1198717

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct and extensive stability data for 4-nitro-2-furancarboxaldehyde is limited in
publicly available literature. The following guide is a compilation of information extrapolated
from safety data sheets (SDS) of structurally similar nitrofurans, general principles of chemical
stability, and related scientific studies. It is intended to provide best-practice guidance. For
critical applications, it is imperative to conduct specific stability studies.

Introduction

4-Nitro-2-furancarboxaldehyde is a furan derivative containing a nitro group, a class of
compounds known for their use as intermediates in the synthesis of pharmaceuticals and other
specialty chemicals. The inherent reactivity of the nitro and aldehyde functional groups
necessitates a thorough understanding of the compound's stability profile to ensure its quality,
safety, and efficacy in research and development. This guide provides an in-depth overview of
the recommended storage conditions, potential degradation pathways, and methodologies for
stability assessment of 4-nitro-2-furancarboxaldehyde.

Physicochemical Properties

A summary of the known physicochemical properties of 4-nitro-2-furancarboxaldehyde and
related compounds is presented in Table 1. These properties are crucial for understanding the
compound's behavior under various storage and handling conditions.
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Table 1: Physicochemical Properties of 4-Nitro-2-Furancarboxaldehyde and Related

Compounds
4-Nitro-2- ] .
5-Nitro-2- 5-(4-Nitrophenyl)-2-
Property furancarboxaldehy
d furaldehyde furaldehyde
e
CAS Number 57500-49-9[1][2] 698-63-5[3] 7147-77-5[4]
Molecular Formula C5H3NO4[3] C5H3NOA4[3] C11H7NOA4[4]
Molecular Weight 141.08 g/mol [1][3] 141.08 g/mol [3] 217.18 g/mol [4]
Lemon yellow crystals
Appearance Not specified or fine yellow Not specified
powder[5]
Melting Point Not specified Not specified 204-206 °CJ[6]
Solubility Soluble in water[7] Not specified Not specified

Stability Profile and Degradation

The stability of 4-nitro-2-furancarboxaldehyde is influenced by several factors, including light,
temperature, pH, and the presence of oxidizing or reducing agents.

Light Sensitivity

Nitrofurans, as a class of compounds, are known to be susceptible to photodegradation. The
primary degradation process for many nitrofurans involves photo-induced hydrolysis[8].
Therefore, it is crucial to protect 4-nitro-2-furancarboxaldehyde from light to prevent the
formation of degradation products.

Thermal Stability

While specific data on the thermal decomposition of 4-nitro-2-furancarboxaldehyde is not
readily available, it is advisable to store the compound in a cool environment to minimize the
rate of any potential degradation reactions.
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pH and Hydrolytic Stability

The aldehyde functional group can be susceptible to oxidation and other reactions, particularly
at non-neutral pH. In alkaline solutions, 5-nitro-2-furaldehyde has been shown to form an anion
of nitronic acid which can then undergo further reactions[9]. It is therefore recommended to
maintain a neutral pH environment when working with solutions of 4-nitro-2-

furancarboxaldehyde.

Potential Degradation Pathways

Based on the reactivity of the furan ring, the nitro group, and the aldehyde function, several
degradation pathways can be postulated. Microbial degradation of furanic compounds often
involves oxidation and/or reduction of the aldehyde group, followed by further metabolism of
the furan ring[10]. The nitro group can also be a site for enzymatic reduction. A potential
degradation pathway could involve the oxidation of the aldehyde to a carboxylic acid and/or the

reduction of the nitro group to an amino group.

A simplified potential degradation pathway is illustrated below:
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Potential Degradation Pathways for 4-Nitro-2-Furancarboxaldehyde.

Recommended Storage and Handling

To ensure the long-term stability of 4-nitro-2-furancarboxaldehyde, the following storage and
handling guidelines are recommended based on information for similar compounds:

Table 2: Recommended Storage and Handling Conditions
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Condition Recommendation Rationale

Store in a cool, dry, and well-

ventilated place.[11] Room o

) To minimize thermal
Temperature temperature storage is .
degradation.

generally acceptable for the

solid form.[12]

Keep in a dark place,

) protected from light.[8][12] Use )

Light To prevent photodegradation.

amber-colored or opaque

containers.[8]

Store in a tightly closed

container.[11] For long-term To protect from moisture and
Atmosphere storage, consider storing under  atmospheric oxygen which

an inert atmosphere (e.g.,

argon or nitrogen).

could promote degradation.

Incompatibilities

Avoid contact with strong
oxidizing agents, strong acids,

and strong bases.[13]

To prevent chemical reactions
that could degrade the

compound.

Experimental Protocols for Stability Assessment

A comprehensive stability testing program is essential to determine the intrinsic stability of 4-

nitro-2-furancarboxaldehyde and to establish appropriate storage conditions and shelf-life.

Forced Degradation Studies

Forced degradation studies (stress testing) are performed to identify the likely degradation

products and to establish the degradation pathways. This information is crucial for the

development of stability-indicating analytical methods.

Experimental Workflow for Forced Degradation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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